Cas no 2171161-46-7 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171161-46-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6090821
• PubChem ID: 165876808
• Update Time: 2025-10-31

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2171161-46-7
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1549085

• Inchi： 1S/C26H24N2O5/c1-16(14-24(29)28-23-13-7-6-12-21(23)25(30)31)27-26(32)33-15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-13,16,22H,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-/m1/s1
• InChI Key： MKCFOOXHIFKHJP-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171161-46-7)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171161-46-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often found in numerous FDA-approved drugs due to its ability to interact with biological targets in a favorable manner. Its aromatic ring system provides stability and facilitates hydrogen bonding, making it an ideal scaffold for designing molecules with enhanced bioactivity. In contrast, the Fmoc group is commonly used in peptide synthesis as an amino acid protecting group, ensuring that the peptide chain is synthesized without unwanted side reactions. The incorporation of an Fmoc moiety in this compound suggests potential applications in peptide-based drug development or as an intermediate in the synthesis of more complex biomolecules.

The 3R stereochemistry at the chiral center further enhances the compound's complexity and specificity. Chiral compounds are crucial in pharmaceuticals because they often exhibit different biological activities depending on their stereochemical configuration. The (3R)-configuration indicates that the molecule has a specific three-dimensional arrangement, which can be critical for its interaction with biological targets such as enzymes or receptors. This stereochemical purity makes the compound a valuable candidate for further investigation in enantioselective catalysis or as a building block for enantiomerically pure drugs.

The amino group present in the molecule serves multiple purposes. It can act as a nucleophile in various chemical reactions, enabling further derivatization and functionalization. Additionally, it can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. The combination of these features makes 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid a versatile molecule with potential applications in both synthetic chemistry and drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of this molecule, including its aromatic rings, chiral center, and functional groups, can be modeled to understand how they interact with biological targets at the molecular level. These studies have shown that compounds with similar structural motifs often exhibit promising pharmacological properties, making them attractive candidates for further exploration.

In the context of drug development, this compound could serve as a key intermediate in the synthesis of more complex molecules. For instance, it could be used to create novel protease inhibitors or kinase inhibitors by appending specific side chains that enhance binding to target enzymes. The fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal the underlying amino group, allowing for further modifications. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents.

The benzoic acid core also suggests potential applications in anti-inflammatory and analgesic therapies. Many nonsteroidal anti-inflammatory drugs (NSAIDs) contain benzoic acid derivatives due to their ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. By incorporating additional functional groups into this scaffold, researchers may be able to design molecules with improved efficacy and reduced side effects.

Another exciting area of research is the use of this compound as a probe for understanding enzyme mechanisms. Enzymes are critical biological catalysts that mediate many essential cellular processes. By designing molecules that interact specifically with certain enzymes, researchers can gain insights into their function and develop inhibitors for therapeutic purposes. The unique structural features of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid make it an excellent candidate for such studies.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also acts as a fluorescent label when incorporated into biomolecules. Fluorescent probes are widely used in biochemical assays to study protein-protein interactions, enzyme activity, and cellular localization. The presence of this group in the compound suggests potential applications in developing fluorescent probes for diagnostic or research purposes.

Recent studies have also explored the use of benzoic acid derivatives as antimicrobial agents. The ability of these compounds to disrupt bacterial cell membranes or inhibit essential metabolic pathways has made them promising candidates for combating antibiotic-resistant strains of bacteria. The structural complexity of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid may contribute to its antimicrobial properties by providing multiple interaction points with bacterial targets.

In conclusion,2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171161-46-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a benzoic acid core, an Fmoc protecting group, and a chiral center—make it an attractive candidate for further investigation into various therapeutic areas including anti-inflammatory drugs, protease inhibition, enzyme mechanism studies, and antimicrobial agents. As computational methods continue to advance, researchers will be able to more effectively harness the potential of such complex molecules to develop novel treatments for human diseases.